Cas no 1909348-25-9 (5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride)

• Product Name: 5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride
• CAS No: 1909348-25-9
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• MDL: MFCD29055194
• CID: 4629519
• PubChem ID: 121553372
• Update Time: 2025-07-02

5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(pyridin-4-yl)-4h-1,2,4-triazol-3-yl]methanamine hydrochloride
• 5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride

• MDL： MFCD29055194
• Inchi： 1S/C8H9N5.ClH/c9-5-7-11-8(13-12-7)6-1-3-10-4-2-6;/h1-4H,5,9H2,(H,11,12,13);1H
• InChI Key： ZTYDDJZHYZWHIS-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(C2=CC=NC=C2)N1)N.Cl

Additional information on 5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride

Introduction to 5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride (CAS No. 1909348-25-9)

5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride, with the CAS number 1909348-25-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structure of this molecule incorporates both pyridine and triazole moieties, which are known for their diverse pharmacological properties.

The< strong>pyridinering is a common feature in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In particular, the 4-position of the pyridine ring often serves as a key site for functionalization, enhancing the compound's binding affinity and selectivity. The presence of the< strong>triazole moiety further enriches the structural complexity of this compound, providing additional opportunities for molecular recognition and drug-like properties.

Recent studies have highlighted the importance of< strong>5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochloride in the development of novel therapeutic agents. The combination of the pyridine and triazole functionalities makes this compound a promising candidate for various pharmacological applications. For instance, it has been shown to exhibit inhibitory activity against certain enzymes and receptors that are implicated in inflammatory and infectious diseases.

The< strong>hydrochlorideform of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This salt form is commonly used in drug development due to its improved bioavailability and ease of handling. The hydrochloride salt also ensures that the active pharmaceutical ingredient (API) is present in a stable and predictable form, which is crucial for clinical applications.

In the realm of drug discovery, the< strong>CAS number 1909348-25-9 provides a unique identifier for this compound, facilitating its use in databases and literature references. Researchers often rely on such identifiers to ensure accurate documentation and communication of their findings. The CAS system provides a standardized way to name and categorize chemical substances, which is essential for collaboration across different scientific disciplines.

The< strong>pyridin-4-ylsubstituent in this molecule is particularly noteworthy due to its ability to engage in hydrogen bonding interactions with biological targets. This feature can be exploited to enhance binding affinity and selectivity in drug design. Additionally, the< strong>4H-1,2,4-triazol-3-ylmethanamine part of the structure contributes to the overall pharmacophore, providing additional sites for interaction with biological systems.

Current research in medicinal chemistry has demonstrated that compounds containing both pyridine and triazole moieties often exhibit multifaceted biological activities. These activities can range from anti-inflammatory effects to antiviral properties, depending on the specific substitution pattern and functionalization strategy. The< strong>5-(pyridin-4-yl)-4H-1,2,4-triazol-3-ylmethanamine hydrochlorideCAS no 1909348–25–9is no exception and has shown promise in preclinical studies as a potential therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are critical factors in drug development.

The pharmacokinetic properties of< strong>5-(pyridin-4-yl)-4H-1,2,4-triazol-3 -ylmethanamine hydrochloride are also subjects of intense investigation. Researchers are interested in understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. These studies help in predicting its therapeutic efficacy and potential side effects. Additionally, knowledge of its pharmacokinetic profile is essential for designing appropriate dosing regimens and formulation strategies.

In conclusion,< strong>CAS no 1909348–25–9warrants further exploration due to its unique structural features and potential biological activities. The combination of pyridine and triazole moieties offers a rich scaffold for drug design innovation. As research continues to uncover new therapeutic targets and mechanisms, compounds like< strong>5-(pyridin -4 -yl)-4H -1 ,2 ,4 -triazol -3 - ylmethanamine hydrochloride are likely to play an increasingly important role in addressing unmet medical needs.